Cas no 899966-19-9 (2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-phenylethyl)acetamide)

• Product Name: 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-phenylethyl)acetamide
• CAS No: 899966-19-9
• MF: C₁₇H₁₆ClN₃O₃S₂
• MW: 409.91024017334
• CID: 5491709
• Update Time: 2025-07-15

2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(7-chloro-1,1-dioxo-4H-1$l^{6},2,4-benzothiadiazin-3-yl)sulfanyl]-N-(2-phenylethyl)acetamide
• 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-phenylethyl)acetamide

• Inchi： 1S/C17H16ClN3O3S2/c18-13-6-7-14-15(10-13)26(23,24)21-17(20-14)25-11-16(22)19-9-8-12-4-2-1-3-5-12/h1-7,10H,8-9,11H2,(H,19,22)(H,20,21)
• InChI Key： XCMQCRDSEIMJRM-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C2=C(C=1[H])S(N=C(N2[H])SC([H])([H])C(N([H])C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-phenylethyl)acetamide

2-(7-Chloro-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-phenylethyl)acetamide (CAS No. 899966-19-9): A Comprehensive Overview

2-(7-Chloro-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-phenylethyl)acetamide (CAS No. 899966-19-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzothiadiazine and exhibits unique pharmacological properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-(7-chloro-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-phenylethyl)acetamide is characterized by a benzothiadiazine core with a chloro substituent at the 7-position and a sulfanyl group attached to the 3-position. The acetamide moiety is linked to the sulfanyl group via an N-(2-phenylethyl) substituent, which imparts additional structural complexity and functional versatility to the molecule.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of this compound. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that 2-(7-chloro-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-phenylethyl)acetamide exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, this compound has also been investigated for its potential as an antiviral agent. Research has demonstrated that 2-(7-chloro-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-phenylethyl)acetamide can effectively inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry and replication processes, making it a valuable lead compound for the development of novel antiviral therapies.

In addition to its anti-inflammatory and antiviral activities, 2-(7-chloro-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-phenylethyl)acetamide has shown promise in neuroprotective studies. Preclinical research has indicated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic properties of 2-(7-chloro-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-phenylethyl)acetamide have also been extensively studied. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties make it suitable for further development as an oral therapeutic agent. However, ongoing research is focused on optimizing its solubility and stability to enhance its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(7-chloro-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-phenylethyl)acetamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic benefits across different disease indications.

In conclusion, 2-(7-chloro-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-y)sulfanyl-N-(2-pheynylethyl)acetamide (CAS No. 899966--9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and multifaceted pharmacological profile make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical development.